Cas no 802845-91-6 (Acetamide,2-(butylamino)-N-(4-methylphenyl)-)

• Product Name: Acetamide,2-(butylamino)-N-(4-methylphenyl)-
• CAS No: 802845-91-6
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 713910
• Update Time: 2024-02-04

Acetamide,2-(butylamino)-N-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-(butylamino)-N-(4-methylphenyl)-
• p-Acetotoluidide, 2-(butylamino)- (8CI)
• Acetamide, 2-(butylamino)-N-(4-methylphenyl)-

• Inchi： 1S/C13H20N2O/c1-3-4-9-14-10-13(16)15-12-7-5-11(2)6-8-12/h5-8,14H,3-4,9-10H2,1-2H3,(H,15,16)
• InChI Key： IHMAXYHGOUYQIS-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1)(=O)CNCCCC

Computed Properties

• Exact Mass: 220.158
• Monoisotopic Mass: 220.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±25.0 °C(Predicted)
• pka: 14.34±0.70(Predicted)